Uric acid

Specification

• Description: 7,9-dihydro-1H-purine-2,6,8(3H)-trione is an oxopurine in which the purine ring is substituted by oxo groups at positions 2, 6, and 8. It has a role as a human metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a tautomer of a 2,6-dihydroxy-7,9-dihydro-8H-purin-8-one, a 9H-purine-2,6,8-triol, a 7H-purine-2,6,8-triol, a 1H-purine-2,6,8-triol and a 5,7-dihydro-1H-purine-2,6,8(9H)-trione.; Uric acid is the last product of purine metabolism in humans. The formation of uric acid is through the enzyme xanthine oxidase, which oxidizes oxypurines. Normally a small amount of uric acid is present in the body, but when there is an excess amount in the blood, called hyperuricemia, this can lead to gout and formation of kidney stones. As a therapeutic agent, it is known that uric acid is increased in response to oxidative stress, and as such, uric acid acts as an antioxidant. At present (August 2013), there is no approved formulation or indication for uric acid. In one country, Spain, uric acid is an investigational drug in a phase 3 trial studying its effects as an adjunct to alteplase in acute ischemic stroke.; Uric acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).; Uric acid is a natural product found in Drosophila melanogaster, Punica granatum, and other organisms with data available.; Uric Acid is a white tasteless odorless crystalline product of protein metabolism, found in the blood and urine, as well as trace amounts found in the various organs of the body. It can build up and form stones or crystals in various disease states.; Uric acid is a metabolite found in or produced by Saccharomyces cerevisiae.; An oxidation product, via XANTHINE OXIDASE, of oxypurines such as XANTHINE and HYPOXANTHINE. It is the final oxidation product of purine catabolism in humans and primates, whereas in most other mammals URATE OXIDASE further oxidizes it to ALLANTOIN.; See also: ... View More ...
• CAS No.: 69-93-2
• Molecular Formula: C5H4N4O3
• Molecular Weight: 168.11 g/mol
• IUPAC Name: 7,9-dihydro-3H-purine-2,6,8-trione
• Standard InChI: InChI=1S/C5H4N4O3/c10-3-1-2(7-4(11)6-1)8-5(12)9-3/h(H4,6,7,8,9,10,11,12)
• Standard InChI Key: LEHOTFFKMJEONL-UHFFFAOYSA-N
• Isomeric SMILES: C12=C(NC(=O)N1)N=C(N=C2O)O
• SMILES: C12=C(NC(=O)N1)NC(=O)NC2=O
• Canonical SMILES: C12=C(NC(=O)N1)NC(=O)NC2=O
• Melting Point: Greater than 300 °C; > 300 °C